Cas no 62108-37-6 (But-1-yn-1-yltrimethylsilane)

• Product Name: But-1-yn-1-yltrimethylsilane
• CAS No: 62108-37-6
• MF: C₇H₁₄Si
• MW: 126.271563053131
• MDL: MFCD19707267
• CID: 956168
• PubChem ID: 43926
• Update Time: 2025-05-28

But-1-yn-1-yltrimethylsilane Chemical and Physical Properties

Names and Identifiers

• 1-trimethylsilyl-1-butyne
• but-1-ynyl(trimethyl)silane
• 1-Butynyltrimethylsilane
• but-1-yn-1-yltrimethylsilane
• Silane,1-butynyltrimethyl
• trimethyl 1-butynylsilane
• (1-Butyn-1-yl)trimethylsilane
• 1-(Trimethylsilyl)-1-butyne
• Silane, 1-butynyltrimethyl-
• QKUFWNQHBGARJY-UHFFFAOYSA-N
• 1-Butynyl(trimethyl)silane #
• (but-1-yn-1-yl)trimethylsilane
• AKOS027469318
• C75915
• BCP30552
• MFCD19707267
• DB-121480
• DTXSID50211169
• C7H14Si
• EN300-134238
• 62108-37-6
• BS-17345
• But-1-Ynyl-Trimethyl-Silane; 1-Butynyltrimethyl-Silane; Silane, 1-Butynyltrimethyl-
• SY117546
• AMY1275
• But-1-yn-1-yltrimethylsilane

• MDL： MFCD19707267
• Inchi： 1S/C7H14Si/c1-5-6-7-8(2,3)4/h5H2,1-4H3
• InChI Key： QKUFWNQHBGARJY-UHFFFAOYSA-N
• SMILES： [Si](C#CCC)(C)(C)C

Computed Properties

• Exact Mass: 126.08600
• Monoisotopic Mass: 126.086476981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: NA
• Density: 0.774±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 115-116 ºC (760 Torr)
• Flash Point: 6.0±13.6 ºC,
• Solubility: Almost insoluble (0.092 g/l) (25 º C),
• PSA: 0.00000
• LogP: 2.27720

But-1-yn-1-yltrimethylsilane Security Information

• Signal Word：Danger
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,2-8°C(BD689191)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes

Additional information on But-1-yn-1-yltrimethylsilane

Comprehensive Guide to But-1-yn-1-yltrimethylsilane (CAS No. 62108-37-6): Properties, Applications, and Industry Insights

But-1-yn-1-yltrimethylsilane (CAS No. 62108-37-6) is a specialized organosilicon compound widely recognized for its unique chemical structure and versatile applications in organic synthesis and material science. This compound, featuring a trimethylsilyl group attached to a but-1-yne backbone, serves as a critical building block in modern chemistry. Its relevance has grown significantly due to emerging trends in green chemistry, click chemistry, and nanomaterial development, making it a focal point for researchers and industrial users alike.

The compound’s molecular formula, C₇H₁₄Si, highlights its role as a silylacetylene derivative, a class of compounds increasingly sought after for their stability and reactivity in cross-coupling reactions. Recent studies emphasize its utility in Sonogashira coupling, a pivotal reaction in pharmaceutical and polymer industries. With the rise of AI-driven drug discovery and sustainable synthesis, But-1-yn-1-yltrimethylsilane has garnered attention for enabling efficient carbon-carbon bond formation under mild conditions.

From a commercial perspective, demand for CAS 62108-37-6 has surged due to its applications in OLED materials and conductive polymers, aligning with the global push for advanced electronics. Users frequently search for "But-1-yn-1-yltrimethylsilane supplier" or "safety data sheet for CAS 62108-37-6," reflecting its industrial significance. Notably, its compatibility with low-temperature synthesis protocols makes it a preferred choice for labs prioritizing energy efficiency.

In academic circles, But-1-yn-1-yltrimethylsilane is often discussed alongside metal-catalyzed reactions and protecting group strategies. Its volatility and solubility in organic solvents (e.g., THF, hexane) further enhance its practicality. Recent patents highlight its use in bioorthogonal chemistry, a field gaining traction for in vivo imaging and targeted drug delivery systems. These innovations underscore the compound’s adaptability to cutting-edge research.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling of But-1-yn-1-yltrimethylsilane requires adherence to standard lab protocols. Searches like "CAS 62108-37-6 storage conditions" or "degradation pathways of silylacetylenes" indicate user interest in its long-term stability and disposal. Manufacturers often emphasize its high purity grades (>98%) to meet stringent industry benchmarks.

Looking ahead, the integration of But-1-yn-1-yltrimethylsilane into flow chemistry systems and automated synthesis platforms is anticipated to expand its footprint. As industries prioritize scalable and waste-minimizing processes, this compound’s role in catalytic cycles and ligand design will likely grow. For researchers, its balance of reactivity and shelf stability positions it as a staple in synthetic toolkits.

In summary, But-1-yn-1-yltrimethylsilane (CAS No. 62108-37-6) exemplifies the intersection of fundamental chemistry and applied innovation. Its multifaceted applications—from electronics to bioconjugation—coupled with evolving industrial needs, ensure its continued relevance in scientific and commercial landscapes.